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Compound of Interest

Compound Name: N,N-Didesmethyl Mifepristone-d4

Cat. No.: B12400303

Technical Guide: N,N-Didesmethyl Mifepristone-
d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Didesmethyl Mifepristone-
d4, a deuterated analog of a mifepristone metabolite. It is primarily used as an internal
standard in analytical and pharmacokinetic research to ensure accurate quantification of
mifepristone and its metabolites in biological samples.[1]

Chemical and Physical Data

The following tables summarize the key quantitative data for N,N-Didesmethyl Mifepristone-
d4. This information has been compiled from various chemical suppliers and research articles.
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Identifier

Value

IUPAC Name

(11pB, 17p)-11-(4-aminophenyl-d4)-17-hydroxy-
17-(1-propyn-1-yl)-Estra-4, 9-dien-3-one[1]

Synonyms

RU 42848, N-Didesmethyl Mifepristone,
(8S,11R,13S,14S,17S)-11-(4-Aminophenyl-
2,3,5,6-d4)-17-hydroxy-13-methyl-17-(prop-1-
yn-1-y)-1,2,6,7,8,11,12,13,14,15,16,17-
dodecahydro-3H-cyclopenta[a]phenanthren-3-
one[1][2]

CAS Number

Not available for the deuterated form. The non-
labeled compound is 104004-92-4.[3][4]

Molecular Formula

C27H27DaNO2[1][3][5][6]

Molecular Weight 405.57 g/mol [1][3][5][6]

Property Value

Form Solid[2]

Color Yellow[2]

Storage -20°C Freezer[2]

Solubility Chloroform (Slightly), Methanol (Slightly)[2]

Metabolic Pathway of Mifepristone

Mifepristone undergoes metabolism in the liver, primarily through N-demethylation and

hydroxylation, catalyzed by the CYP3A4 enzyme.[7] This process leads to the formation of

several metabolites, including N-monodemethylated (RU 42 633) and N,N-didesmethylated

(RU 42 848) forms.[7] The deuterated N,N-Didesmethyl Mifepristone-d4 serves as a crucial

internal standard for quantifying these metabolites in pharmacokinetic studies.[1]
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Caption: Metabolic pathway of Mifepristone.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis and analysis of a particular
batch of N,N-Didesmethyl Mifepristone-d4 is proprietary to the manufacturer, a general
workflow for the quality control of such a chemical standard is outlined below. The primary
analytical technique for the quantification of mifepristone and its metabolites is Ultra-High-
Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-QQQ-
MS/MS).[8]

General UHPLC-QqQ-MS/MS Method for Quantification
e Sample Preparation:

o A stock solution of N,N-Didesmethyl Mifepristone-d4 is prepared in a suitable organic
solvent (e.g., methanol).

o Calibration standards are prepared by spiking blank biological matrix (e.g., plasma) with
known concentrations of the non-labeled analyte and a fixed concentration of the
deuterated internal standard.

o Biological samples for analysis are thawed and vortexed. An aliquot is transferred to a
clean tube, and the internal standard solution is added.

o Protein precipitation is performed by adding a precipitating agent (e.g., acetonitrile),
followed by vortexing and centrifugation to separate the supernatant.
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o The supernatant is then transferred for analysis.

o Chromatographic Conditions (lllustrative):
o Column: A suitable C18 reversed-phase column.

o Mobile Phase: A gradient of two solvents, such as water with 0.1% formic acid (A) and
acetonitrile with 0.1% formic acid (B).

o Flow Rate: A typical flow rate for UHPLC.

o Injection Volume: A small volume, typically in the microliter range.
e Mass Spectrometric Conditions (lllustrative):

o lonization Mode: Electrospray lonization (ESI) in positive mode.

o Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-
product ion transitions for both the analyte and the internal standard. This provides high
selectivity and sensitivity.
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Caption: General workflow for sample analysis.
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Application in Research

N,N-Didesmethyl Mifepristone-d4 is an essential tool for:

o Pharmacokinetic Studies: To accurately determine the absorption, distribution, metabolism,
and excretion of mifepristone.

o Therapeutic Drug Monitoring: To ensure drug concentrations are within the therapeutic
range.

o Forensic Toxicology: For the precise identification and quantification of mifepristone and its
metabolites in forensic investigations.[3]

The use of a stable isotope-labeled internal standard like N,N-Didesmethyl Mifepristone-d4 is
critical for correcting for matrix effects and variations in instrument response, thereby ensuring
the reliability and accuracy of the analytical results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Didesmethyl Mifepristone-d4 certificate of
analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400303#n-n-didesmethyl-mifepristone-d4-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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